Cas no 2227876-63-1 ((2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol)
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
- 2227876-63-1
- EN300-1934687
-
- Inchi: 1S/C9H9BrF2O/c1-5(13)4-6-2-3-7(11)8(10)9(6)12/h2-3,5,13H,4H2,1H3/t5-/m1/s1
- InChI Key: LIQOPVHGIRKYDJ-RXMQYKEDSA-N
- SMILES: BrC1=C(C=CC(=C1F)C[C@@H](C)O)F
Computed Properties
- Exact Mass: 249.98048g/mol
- Monoisotopic Mass: 249.98048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2Ų
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1934687-1g |
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol |
2227876-63-1 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1934687-5g |
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol |
2227876-63-1 | 5g |
$4349.0 | 2023-09-17 | ||
| Enamine | EN300-1934687-10g |
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol |
2227876-63-1 | 10g |
$6450.0 | 2023-09-17 | ||
| Enamine | EN300-1934687-0.05g |
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol |
2227876-63-1 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1934687-0.1g |
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol |
2227876-63-1 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1934687-0.25g |
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol |
2227876-63-1 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1934687-0.5g |
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol |
2227876-63-1 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1934687-1.0g |
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol |
2227876-63-1 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1934687-2.5g |
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol |
2227876-63-1 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1934687-5.0g |
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol |
2227876-63-1 | 5g |
$4349.0 | 2023-06-01 |
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
Introduction to (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol (CAS No. 2227876-63-1)
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol (CAS No. 2227876-63-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and difluorinated aromatic ring and a chiral center at the propan-2-ol position. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.
The chemical structure of (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol can be represented as follows: C9H9BrF2O. The presence of the bromine and fluorine atoms imparts significant electronic and steric effects, which influence its reactivity and biological activity. The chiral center at the propan-2-ol position further adds to its complexity and potential utility in enantioselective synthesis.
In recent years, (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol has been extensively studied for its potential applications in drug discovery. One of the key areas of interest is its role as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The bromine and fluorine substituents have been shown to enhance the potency and selectivity of these compounds, making them more effective therapeutic agents.
Beyond SSRIs, (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol has also been explored for its potential in the development of anticancer drugs. Research has indicated that compounds derived from this intermediate can exhibit significant antiproliferative activity against various cancer cell lines. The unique combination of bromine and fluorine substituents may contribute to their ability to disrupt key cellular processes involved in cancer progression.
The synthesis of (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol typically involves several steps, including the formation of the brominated and difluorinated aromatic ring and the introduction of the chiral propan-2-ol moiety. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound with high enantiomeric purity. Techniques such as organocatalysis and transition metal-catalyzed reactions have been particularly effective in achieving these goals.
In addition to its use as a synthetic intermediate, (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol has also been investigated for its intrinsic biological properties. Studies have shown that it can modulate various signaling pathways involved in inflammation and immune responses. This makes it a promising candidate for the development of novel anti-inflammatory agents.
The safety profile of (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown it to be well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.
In conclusion, (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol (CAS No. 2227876-63-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of a wide range of biologically active molecules, including SSRIs, anticancer drugs, and anti-inflammatory agents. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of innovative therapeutic strategies.
2227876-63-1 ((2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)